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For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Ethyldithranol, with the IUPAC name 1,8-dihydroxy-10-ethyl-9(10H)-anthracenone, is a
derivative of the topical antipsoriatic drug dithranol. Unlike its parent compound, 10-
Ethyldithranol has been shown to lack antipsoriatic activity. This is attributed to the stable
ethyl substituent at the 10-position, which hinders the necessary oxidation processes for
therapeutic effect. Notably, this structural modification also eliminates the common side effects
of dithranol, such as skin staining and irritation. This guide provides a summary of the known
chemical and physical properties of 10-Ethyldithranol, based on available scientific literature.
Due to the limited public availability of detailed experimental data for this specific analog, some
information is inferred from related compounds and general chemical principles.

Chemical Properties and Identification

10-Ethyldithranol is an alkylated derivative of dithranol, an anthrone compound. The core
structure is a tricyclic aromatic system with two hydroxyl groups and a ketone. The ethyl group
is attached at the C10 position.
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Property Value Source
1,8-dihydroxy-10-ethyl-9(10H)-

IUPAC Name YR YHO(10m [1]
anthracenone

Synonyms 10-Ethyl-dithranol [1]

Molecular Formula Ci16H1403 Calculated

Molecular Weight 254.28 g/mol Calculated
Not found in searched

CAS Number N/A
databases

Physical Properties

Detailed quantitative physical properties for 10-Ethyldithranol, such as melting point, boiling
point, and solubility, are not readily available in the public domain. The information below is
based on the parent compound, dithranol, and general properties of similar organic molecules.

Property Value Source

) Likely a solid at room
Physical State Inferred
temperature

Likely a yellow or brownish )
Color Inferred from dithranol
powder

Expected to be soluble in
- organic solvents like acetone, )
Solubility Inferred from dithranol
chloroform, and DMSO;

sparingly soluble in water.

Biological Activity and Structure-Activity
Relationship (SAR)

Research on 10-mono-alkyldithranol derivatives has elucidated key aspects of their structure-
activity relationship. The substituent at the C10 position plays a crucial role in the biological
activity of dithranol analogs.
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» Lack of Antipsoriatic Activity: 10-Ethyldithranol does not possess the antipsoriatic effects of
dithranol.[1] The ethyl group at the C10 position is relatively stable, which prevents the rapid
oxidation processes believed to be essential for the therapeutic action of dithranol.[1]

» Reduced Side Effects: A significant advantage of 10-Ethyldithranol is the absence of skin
staining and irritation, which are common and problematic side effects of dithranol therapy.[1]

« In Vitro Stability: The in vitro stability of 10-Ethyldithranol has been investigated, suggesting
that its chemical behavior has been studied under laboratory conditions.[1]

The logical relationship for the biological activity of dithranol derivatives at the C10 position can
be visualized as follows:
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Caption: Structure-activity relationship of Dithranol vs. 10-Ethyldithranol.

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and analysis of 10-
Ethyldithranol are not available in the searched literature. However, a general workflow for the
characterization of a novel dithranol derivative can be proposed based on standard laboratory
practices.

Hypothetical Experimental Workflow for
Characterization
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Caption: Hypothetical workflow for the characterization of 10-Ethyldithranol.

Spectral Data

Specific spectral data (NMR, IR, Mass Spectrometry) for 10-Ethyldithranol are not available in
the public domain.

Conclusion

10-Ethyldithranol is a structurally interesting derivative of dithranol that, while inactive as an
antipsoriatic agent, provides valuable insights into the structure-activity relationship of
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anthrones. Its lack of skin staining and irritation makes the C10-alkylation a noteworthy strategy
for mitigating the adverse effects of dithranol. Further research and publication of the detailed
chemical, physical, and pharmacological properties of 10-Ethyldithranol would be beneficial
for the scientific community, particularly for those involved in the design of novel dermatological
therapies. The information presented in this guide is based on the limited available literature
and will be updated as more data becomes accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b008598?utm_src=pdf-body
https://www.benchchem.com/product/b008598?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/3653461/
https://pubmed.ncbi.nlm.nih.gov/3653461/
https://www.benchchem.com/product/b008598#chemical-and-physical-properties-of-10-ethyldithranol
https://www.benchchem.com/product/b008598#chemical-and-physical-properties-of-10-ethyldithranol
https://www.benchchem.com/product/b008598#chemical-and-physical-properties-of-10-ethyldithranol
https://www.benchchem.com/product/b008598#chemical-and-physical-properties-of-10-ethyldithranol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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